Cas no 2411252-73-6 (1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride)

• Product Name: 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride
• CAS No: 2411252-73-6
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• CID: 5932030
• PubChem ID: 146049165
• Update Time: 2025-07-21

1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7544004
• 1-(aminomethyl)-N-methylcyclopropan-1-amine dihydrochloride
• 2411252-73-6
• 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride

• Inchi： 1S/C5H12N2.2ClH/c1-7-5(4-6)2-3-5;;/h7H,2-4,6H2,1H3;2*1H
• InChI Key： MBBWFUNQHIFUCE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1(CN)CC1

Computed Properties

• Exact Mass: 172.0534038g/mol
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride

Introduction to 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride (CAS No. 2411252-73-6)

The compound 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride, identified by its CAS number 2411252-73-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The presence of both amine and cyclopropane functional groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of cyclopropane-containing compounds, owing to their distinctive chemical behavior and biological activity. The cyclopropane ring, characterized by its strained three-membered structure, often serves as a key pharmacophore in medicinal chemistry. This strain can be exploited to enhance binding affinity and metabolic stability, making such compounds attractive for designing novel therapeutic agents. The aminomethyl and N-methyl substituents further contribute to the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

One of the most compelling aspects of 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride is its potential as a precursor in the synthesis of more complex molecules. The dihydrochloride salt form enhances solubility and stability, facilitating its use in various chemical reactions and formulations. This has opened up new avenues for researchers looking to develop novel bioactive molecules with applications ranging from central nervous system disorders to inflammatory conditions.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing the need for compounds that can modulate biological pathways through multiple mechanisms. The unique combination of functional groups in 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride positions it as a promising candidate for such multifaceted interactions. For instance, the amine group can engage in hydrogen bonding with biological targets, while the cyclopropane ring can interact through hydrophobic or van der Waals forces. This dual functionality makes it an intriguing candidate for developing drugs that require precise targeting and minimal off-target effects.

The dihydrochloride form of this compound also offers practical advantages in terms of handling and formulation. Salting helps to improve solubility in aqueous solutions, which is crucial for pharmaceutical applications where bioavailability and delivery efficiency are paramount. This has been particularly relevant in the development of injectable formulations and oral medications, where solubility plays a critical role in determining drug efficacy.

From a synthetic chemistry perspective, 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride serves as an excellent building block for constructing more elaborate molecular architectures. The presence of both primary and secondary amine functionalities allows for diverse modifications, including coupling with carboxylic acids to form amides or with aldehydes/ketones to form imines. These reactions are fundamental in peptide synthesis and the construction of peptidomimetics, which are increasingly being explored as therapeutic agents due to their high specificity and low immunogenicity.

The cyclopropane ring itself is a versatile scaffold that can be further functionalized to enhance binding interactions or metabolic stability. For example, ring-opening reactions can be employed to introduce new substituents at specific positions, allowing for fine-tuning of pharmacological properties. Such modifications are crucial in optimizing drug candidates for clinical use, ensuring that they exhibit the desired efficacy while minimizing side effects.

In the context of current research trends, 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride aligns well with the growing interest in structure-based drug design. High-throughput screening (HTS) and computational modeling have become indispensable tools in identifying lead compounds with high affinity for biological targets. The unique structural features of this compound make it an ideal candidate for these approaches, offering opportunities to discover new therapeutic agents through rational design.

Moreover, the compound's potential applications extend beyond traditional small-molecule drugs. Its structural motifs are reminiscent of natural products that have been successfully utilized in medicine. For instance, certain terpenoids contain cyclopropane rings that contribute to their bioactivity. By leveraging such structural inspiration, researchers can develop novel molecules with enhanced pharmacological profiles.

The synthesis of 1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride also presents an opportunity to explore green chemistry principles. Recent advancements in synthetic methodologies have emphasized the importance of sustainable practices, including reducing waste and minimizing hazardous reagents. The development of efficient synthetic routes not only improves cost-effectiveness but also aligns with global efforts to promote environmental responsibility.

In conclusion,1-(Aminomethyl)-N-methylcyclopropan-1-amine;dihydrochloride (CAS No. 2411252-73-6) represents a significant contribution to the pharmaceutical chemistry landscape. Its unique structural features and practical advantages make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for cyclopropane-containing compounds,this molecule is poised to play a pivotal role in shaping the future of medicine.